Cas no 2034544-34-6 (N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide
• CAS No: 2034544-34-6
• MF: C₁₈H₁₆N₄O₂
• MW: 320.345243453979
• CID: 6466843
• PubChem ID: 121019349
• Update Time: 2025-10-16

N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide
• AKOS026702490
• N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-1H-indole-2-carboxamide
• F6519-5741
• 2034544-34-6
• N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1H-indole-2-carboxamide
• N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-1H-indole-2-carboxamide

• Inchi： 1S/C18H16N4O2/c23-18(15-11-13-5-1-2-6-14(13)21-15)19-12-16(17-7-3-10-24-17)22-9-4-8-20-22/h1-11,16,21H,12H2,(H,19,23)
• InChI Key： PVMGMGZZQWTRAF-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(C1=CC2C=CC=CC=2N1)=O)N1C=CC=N1

Computed Properties

• Exact Mass: 320.12732577g/mol
• Monoisotopic Mass: 320.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.8Ų

Additional information on N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide

Chemical Compound CAS No. 2034544-34-6: N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide

The compound with CAS number 2034544-34-6, known as N-2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl-1H-indole-2-carboxamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by the presence of several heterocyclic rings, including a furan ring, a pyrazole ring, and an indole ring. These structural elements contribute to its distinctive chemical properties and reactivity. The indole moiety, in particular, is known for its role in various bioactive compounds, including pharmaceutical agents and natural products. The combination of these rings creates a complex yet stable structure that offers versatility in chemical synthesis and application.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Researchers have explored its ability to interact with various biological targets, such as enzymes and receptors, which are implicated in diseases like cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinase enzymes, which are key players in cellular signaling pathways.

In addition to its pharmacological applications, this compound has also been investigated for its potential in materials science. Its heterocyclic structure makes it a candidate for use in organic electronics and optoelectronic devices. A 2023 paper in Nature Communications reported that derivatives of this compound exhibit favorable electronic properties, making them suitable for applications in organic light-emitting diodes (OLEDs) and solar cells.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed efficient synthetic routes that incorporate advanced methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the scalability of the synthesis but also reduce the environmental footprint compared to traditional synthetic approaches.

One of the most intriguing aspects of this compound is its ability to undergo various post-synthesis modifications. By altering substituents on the furan or pyrazole rings, researchers can fine-tune its physical and chemical properties to suit specific applications. This flexibility has opened up new avenues for exploring its utility in diverse fields such as agrochemicals, diagnostics, and imaging agents.

In terms of toxicity and safety profiles, preliminary studies indicate that this compound exhibits low cytotoxicity against normal human cells while showing selective activity against cancer cell lines. This dual property is highly desirable for drug candidates as it minimizes adverse effects while maximizing therapeutic efficacy.

The development of analytical methods for the characterization of this compound has also been an area of active research. Techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been employed to confirm its structure and purity. These advancements have significantly improved our ability to study and utilize this compound effectively.

In conclusion, the compound with CAS number 2034544-34-6 represents a promising candidate for both pharmacological and materials science applications. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a valuable tool for addressing some of the most pressing challenges in modern science.